Cas no 62367-40-2 (o-Xylene-d4 (ring-d4))

• Product Name: o-Xylene-d4 (ring-d4)
• CAS No: 62367-40-2
• MF: C₈H₁₀
• MW: 110.189649105072
• CID: 956578
• PubChem ID: 12205472
• Update Time: 2025-06-11

o-Xylene-d4 (ring-d4) Chemical and Physical Properties

Names and Identifiers

• o-xylene-d4
• 1,2-Dimethylbenzene-3,4,5,6-d4
• 1,2,3,4-tetradeuterio-5,6-dimethylbenzene
• O-XYLENE-D4 (RING-D4)
• DTXSID20480401
• o-Xylene D4 (Ring D4); o-Xylene D4 (ring D4); 1,2,3,4-Tetradeuterio-5,6-dimethylbenzene; Benzene-1,2,3,4-d4, 5,6-dimethyl- (9CI)
• o-Xylene-3,4,5,6-d4 (phenyl-3,4,5,6-d4), 98 atom % D, 99% (CP)
• 1,2,3,4-tetradeuterio-5,6-dimethyl-benzene
• 62367-40-2
• D99584
• o-Xylene-d4 (ring-d4)

• Inchi： 1S/C8H10/c1-7-5-3-4-6-8(7)2/h3-6H,1-2H3/i3D,4D,5D,6D
• InChI Key： CTQNGGLPUBDAKN-LNFUJOGGSA-N
• SMILES： C1(C)C([2H])=C([2H])C([2H])=C([2H])C=1C

Computed Properties

• Exact Mass: 110.103357303g/mol
• Monoisotopic Mass: 110.103357303g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 56.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.902 g/mL at 25 °C
• Melting Point: -25--23 °C(lit.)
• Boiling Point: 143-145 °C(lit.)
• Flash Point: 31 °C

o-Xylene-d4 (ring-d4) Security Information

• Hazardous Material transportation number：UN 1307 3/PG 3
• Hazard Category Code： 10-20/21-38
• Safety Instruction： 25
• Hazardous Material Identification：
• Risk Phrases：10-20/21-38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on o-Xylene-d4 (ring-d4)

Introduction to o-Xylene-d4 (ring-d4) and Its Applications in Modern Chemical Research

The compound with the CAS number 62367-40-2 is known as o-Xylene-d4 (ring-d4), a deuterated derivative of o-xylene. This molecule has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and applications. o-Xylene-d4 (ring-d4) is a stable isotope-labeled compound that serves as an essential tool in various analytical and synthetic processes.

In recent years, the demand for high-purity deuterated compounds has surged, particularly in the development of drug candidates and metabolomics studies. The introduction of deuterium atoms into aromatic hydrocarbons like o-xylene enhances the resolution and sensitivity of nuclear magnetic resonance (NMR) spectroscopy, making it an invaluable resource for researchers. The CAS number 62367-40-2 specifically identifies this compound, ensuring accurate identification and procurement in scientific settings.

The structural integrity of o-Xylene-d4 (ring-d4) makes it particularly useful in studying the metabolic pathways of various organic compounds. Deuterated xylene derivatives are often employed as tracers to track the fate of xenobiotics in biological systems. This application is crucial in understanding how environmental pollutants interact with living organisms, providing insights that can inform environmental policy and public health initiatives.

Recent advancements in mass spectrometry have further highlighted the importance of compounds like o-Xylene-d4 (ring-d4). The increased sensitivity and specificity offered by modern mass spectrometers allow for detailed analysis of complex mixtures, including those found in biological samples. Researchers are leveraging these capabilities to uncover new therapeutic targets and to refine existing drug formulations. The use of deuterated compounds ensures that spectral interference is minimized, leading to more accurate and reliable data.

The pharmaceutical industry has also embraced deuterated compounds for their potential to improve drug efficacy and reduce side effects. By incorporating deuterium atoms into drug molecules, chemists can alter the metabolic pathways of these compounds, making them more stable and less prone to degradation. This innovation has led to the development of several novel drugs that have entered clinical trials. The compound o-Xylene-d4 (ring-d4), with its well-characterized properties, serves as a model for such studies.

In addition to its pharmaceutical applications, o-Xylene-d4 (ring-d4) plays a pivotal role in materials science. Deuterated aromatic compounds are used as standards in NMR spectroscopy to calibrate instruments and validate experimental results. Their high purity and stability make them ideal for these purposes, ensuring that researchers worldwide can rely on consistent data across different laboratories.

The synthesis of o-Xylene-d4 (ring-d4) is a testament to the progress made in organic chemistry over the past few decades. Advanced catalytic processes and purification techniques have enabled the production of high-purity deuterated compounds on an industrial scale. This capability has opened new avenues for research in various fields, including polymer science and nanotechnology. The precise control over molecular structure offered by deuterated compounds allows scientists to design materials with tailored properties.

The environmental impact of using deuterated compounds like o-Xylene-d4 (ring-d4) is another area of growing interest. While these compounds are not biodegradable, their use in research settings is carefully managed to minimize environmental footprint. Many laboratories adhere to strict guidelines regarding waste disposal and solvent recovery, ensuring that the benefits of using deuterated compounds are balanced against ecological considerations.

In conclusion, o-Xylene-d4 (ring-d4), identified by the CAS number 62367-40-2, is a versatile compound with wide-ranging applications in chemical biology, pharmaceutical research, and materials science. Its unique properties make it an indispensable tool for modern scientists, enabling advancements that have far-reaching implications for human health and technological innovation. As research continues to evolve, the importance of high-purity deuterated compounds like this one will only continue to grow.